Cas no 1444867-01-9 (2-(1-isocyanatoethyl)-4-methylthiophene)

• Product Name: 2-(1-isocyanatoethyl)-4-methylthiophene
• CAS No: 1444867-01-9
• MF: C₈H₉NOS
• MW: 167.228160619736
• CID: 6380969
• PubChem ID: 165628101
• Update Time: 2025-06-09

2-(1-isocyanatoethyl)-4-methylthiophene Chemical and Physical Properties

Names and Identifiers

• 2-(1-isocyanatoethyl)-4-methylthiophene
• 1444867-01-9
• EN300-1797672

• Inchi： 1S/C8H9NOS/c1-6-3-8(11-4-6)7(2)9-5-10/h3-4,7H,1-2H3
• InChI Key： UUMMDDNJUCCQNY-UHFFFAOYSA-N
• SMILES： S1C=C(C)C=C1C(C)N=C=O

Computed Properties

• Exact Mass: 167.04048508g/mol
• Monoisotopic Mass: 167.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 57.7Ų

Additional information on 2-(1-isocyanatoethyl)-4-methylthiophene

Professional Introduction to 2-(1-isocyanatoethyl)-4-methylthiophene (CAS No. 1444867-01-9)

2-(1-isocyanatoethyl)-4-methylthiophene, identified by the Chemical Abstracts Service Number (CAS No.) 1444867-01-9, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the thiophene family, characterized by a five-membered heterocyclic ring containing sulfur, which is a key structural motif in many biologically active molecules. The presence of an isocyanato group and a methyl substituent at the 4-position of the thiophene ring imparts unique reactivity and potential applications in synthetic chemistry and drug development.

The isocyanatoethyl functional group (–N=C=O) in 2-(1-isocyanatoethyl)-4-methylthiophene makes it a versatile intermediate for forming urethane and carbamate linkages. These linkages are widely utilized in polymer chemistry, agrochemicals, and pharmaceuticals due to their stability and ability to participate in further functionalization. The compound's reactivity allows it to undergo nucleophilic addition reactions, where the isocyanate moiety can react with amines, alcohols, or hydroxamic acids to form stable derivatives. This property has been explored in the synthesis of novel polymers and coatings, as well as in the development of bioactive molecules.

In recent years, 2-(1-isocyanatoethyl)-4-methylthiophene has been studied for its potential applications in medicinal chemistry. Thiophene derivatives are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The structural features of this compound make it a promising candidate for further derivatization to create novel therapeutic agents. For instance, researchers have investigated its use as a precursor for synthesizing thiophene-based scaffolds that mimic natural products with known pharmacological effects. The methylthiophene core provides a rigid framework that can be modified to enhance binding affinity to biological targets.

One of the most compelling aspects of 2-(1-isocyanatoethyl)-4-methylthiophene is its role in the development of advanced materials. The isocyanate group enables the formation of covalent bonds with various substrates, making it useful in creating cross-linked polymers and hydrogels. These materials have applications in drug delivery systems, where controlled release mechanisms are crucial for therapeutic efficacy. Additionally, the compound's ability to form stable urethane linkages has been leveraged in the design of smart materials that respond to environmental stimuli, such as temperature or pH changes. Such innovations are at the forefront of materials science research.

The synthesis of 2-(1-isocyanatoethyl)-4-methylthiophene involves multi-step organic transformations that require precise control over reaction conditions. Typically, it is prepared by reacting 4-methylthiophene with phosgene or another chlorinated isocyanate source under inert conditions. The process demands careful handling due to the reactivity of intermediates and byproducts. However, advances in synthetic methodologies have improved the efficiency and safety of these reactions, making 2-(1-isocyanatoethyl)-4-methylthiophene more accessible for industrial-scale applications.

Recent studies have highlighted the compound's potential in green chemistry initiatives. Researchers are exploring catalytic methods to minimize waste and energy consumption during its synthesis. For example, transition metal-catalyzed reactions have been investigated as alternatives to traditional high-temperature processes. These innovations align with global efforts to develop sustainable chemical practices that reduce environmental impact while maintaining high yields and purity standards.

The pharmaceutical industry has shown particular interest in 2-(1-isocyanatoethyl)-4-methylthiophene due to its structural similarity to known bioactive compounds. Computational modeling and high-throughput screening techniques have been employed to identify derivatives with enhanced pharmacokinetic properties. By modifying the thiophene ring or introducing additional functional groups, researchers aim to develop molecules with improved solubility, bioavailability, and target specificity. Such efforts are critical for accelerating drug discovery pipelines.

In conclusion,2-(1-isocyanatoethyl)-4-methylthiophene (CAS No. 1444867-01-9) represents a valuable building block in both academic research and industrial applications. Its unique structural features enable diverse chemical transformations, making it useful for synthesizing polymers, coatings, and pharmaceutical intermediates. As our understanding of its reactivity evolves, this compound will likely continue to play a significant role in advancing materials science and medicinal chemistry.